1-Methylhistamine (hydrochloride) 1-Methylhistamine (hydrochloride) 1-Methylhistamine is a major metabolite of histamine by histamine N-methyltransferase in the pathway of histidine metabolism. It has been used as a biomarker of histaminergic system activity in the brains of Alzheimer’s disease patients as well as those with hypersomnia and other neurological conditions.
Brand Name: Vulcanchem
CAS No.: 6481-48-7
VCID: VC0162436
InChI: InChI=1S/C6H11N3.2ClH/c1-9-4-6(2-3-7)8-5-9;;/h4-5H,2-3,7H2,1H3;2*1H
SMILES: CN1C=C(N=C1)CCN.Cl.Cl
Molecular Formula: C6H13Cl2N3
Molecular Weight: 198.09 g/mol

1-Methylhistamine (hydrochloride)

CAS No.: 6481-48-7

Reference Standards

VCID: VC0162436

Molecular Formula: C6H13Cl2N3

Molecular Weight: 198.09 g/mol

1-Methylhistamine (hydrochloride) - 6481-48-7

CAS No. 6481-48-7
Product Name 1-Methylhistamine (hydrochloride)
Molecular Formula C6H13Cl2N3
Molecular Weight 198.09 g/mol
IUPAC Name 2-(1-methylimidazol-4-yl)ethanamine;dihydrochloride
Standard InChI InChI=1S/C6H11N3.2ClH/c1-9-4-6(2-3-7)8-5-9;;/h4-5H,2-3,7H2,1H3;2*1H
Standard InChIKey AGXVEALMQHTMSW-UHFFFAOYSA-N
SMILES CN1C=C(N=C1)CCN.Cl.Cl
Canonical SMILES CN1C=C(N=C1)CCN.Cl.Cl
Description 1-Methylhistamine is a major metabolite of histamine by histamine N-methyltransferase in the pathway of histidine metabolism. It has been used as a biomarker of histaminergic system activity in the brains of Alzheimer’s disease patients as well as those with hypersomnia and other neurological conditions.
Synonyms N1-Methylhistamine;Ntau-Methylhistamine;tele-Methylhistamine
Reference 1.Lindell, S.E. and Schayer, R.W. Metabolism of injected [14C] histamine in the kidney of the dog. Br.J.Pharmacol.Chemother. 13(1), 52-53 (1958).
PubChem Compound 11957601
Last Modified Nov 11 2021
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